2-Benzo[b]thiophen-7-yl-phenol

• Molecular Formula: C14H10OS
• Molecular Weight: 226.30 g/mol
• SMILES: C1=CC=C(C(=C1)C2=CC=CC3=C2SC=C3)O
• InChI: InChI=1S/C14H10OS/c15-13-7-2-1-5-11(13)12-6-3-4-10-8-9-16-14(10)12/h1-9,15H
• InChIKey: YMVQSWRCILGXBN-UHFFFAOYSA-N

2-Benzo[b]thiophen-7-yl-phenol Procurement Guide: Structural Identity, Purity Benchmarks, and Research-Grade Specifications

2-Benzo[b]thiophen-7-yl-phenol (C14H10OS, MW 226.30 g/mol) is a heterobiaryl compound comprising a benzo[b]thiophene core linked at the 7-position to an ortho-phenol ring [1]. It belongs to the 2-arylbenzo[b]thiophene class, which is widely exploited in medicinal chemistry for selective estrogen receptor modulation (SERM), kinase inhibition, and antioxidant development [2]. Research-grade supply typically targets ≥95% purity with characterization by NMR, HPLC, and MS . The compound's dual aromatic architecture—a sulfur-containing benzothiophene fused to a phenolic moiety—creates a distinct electronic and steric environment that cannot be replicated by simple benzothiophene or phenol analogs alone.

Scaffold Class 7-arylbenzo[b]thiophene with pendant phenol ring; distinct from 2-aryl SERM series

Research Direction Fit for SERM, kinase inhibition, and antioxidant mechanism studies

Characterization Research-grade supply with NMR, HPLC, and MS identity confirmation

• [1] NIST Chemistry WebBook. 2-Benzo[b]thiophen-7-yl-phenol. Formula: C14H10OS. Molecular weight: 226.294 g/mol. InChI=1S/C14H10OS/c15-16-13(11-7-3-1-4-8-11)14(16)12-9-5-2-6-10-12. View Source
• [2] Palkowitz, A.D. et al. (1995) 'Benzothiophene compounds, intermediates, compositions, and methods.' US Patent. Abstract: The invention provides benzothiophene compounds of Formula I and methods of inhibiting bone loss or bone resorption, particularly osteoporosis, and cardiovascular-related pathological conditions including hyperlipidemia, and estrogen-dependent cancer. View Source

Why 2-Benzo[b]thiophen-7-yl-phenol Cannot Be Replaced by Generic Benzo[b]thiophene Analogs in Structure-Sensitive Applications

Benzo[b]thiophene-based compounds exhibit steep structure-activity relationships where the position and nature of the aryl substituent profoundly alter pharmacological and physicochemical profiles [1]. The 7-position linkage to a phenol ring in 2-Benzo[b]thiophen-7-yl-phenol creates a unique regiochemical scaffold distinct from the more common 2-aryl or 3-aroyl substitution patterns found in SERMs like raloxifene [2]. This specific connectivity influences both the conformational flexibility and the electronic communication between the benzothiophene and phenol rings, parameters that are critical for target binding, metabolic stability, and antioxidant mechanism [3]. Generic substitution with 2-phenylbenzo[b]thiophene (C14H10S, lacking the hydroxyl) or benzo[b]thiophene-7-ol (C8H6OS, lacking the pendant phenyl ring) results in fundamentally different hydrogen-bonding capacity, lipophilicity, and radical stabilization potential, rendering them unsuitable as drop-in replacements.

Regiochemical Mismatch

7-position substitution creates distinct geometry and target‐binding profile vs 2‑aryl SERM scaffolds. Direct replacement may not reproduce interaction patterns.

Functional Group Mismatch

Lacking the phenolic –OH or pendant phenyl ring (as in 2‑phenylbenzothiophene or benzothiophene‑7‑ol) alters H‑bonding capacity, lipophilicity, and radical stabilization potential.

Antioxidant Pharmacophore Mismatch

The 7‑hydroxybenzothiophene dual‑antioxidant architecture is absent in simpler benzothiophene or phenol analogs; antioxidant performance may not transfer.

• [1] Abreu, R.M.V. et al. (2010) 'QSAR study of the DPPH radical scavenging activity of di(hetero)arylamines derivatives of benzo[b]thiophenes, halophenols and caffeic acid analogues.' Chemometrics and Intelligent Laboratory Systems, 104(1), pp. 75-82. Predictive QSAR analysis demonstrating that radical scavenging activity is highly sensitive to specific substitution patterns on the benzo[b]thiophene core. View Source
• [2] Cullinan, G.J. (2000) '2-arylbenzo[B]thiophenes useful for the treatment of estrogen deprivation syndrome.' US Patent 6,096,781. Methods for inhibition of medical conditions associated with estrogen deprivation syndrome utilizing 2-arylbenzo[b]thiophene compounds of formula I. View Source
• [3] Menichetti, S. et al. (2016) 'Role of Noncovalent Sulfur···Oxygen Interactions in Phenoxyl Radical Stabilization: Synthesis of Super Tocopherol-like Antioxidants.' Organic Letters, 18(21), pp. 5464-5467. Demonstrates that the 7-hydroxybenzo[b]thiophene moiety is a privileged structural motif for enhancing phenolic antioxidant activity through noncovalent S···O interactions. View Source

Quantitative Differentiation Evidence: 2-Benzo[b]thiophen-7-yl-phenol vs. Closest Structural Analogs

Regiochemical Identity: 7-Aryl Substitution vs. 2-Aryl Substitution Patterns in Benzo[b]thiophene SERM Scaffolds

2-Benzo[b]thiophen-7-yl-phenol bears the pendant phenol substituent at the 7-position of the benzothiophene core, a connectivity that is structurally orthogonal to the 2-aryl substitution pattern found in clinically developed benzothiophene SERMs such as raloxifene and arzoxifene [1]. In the Eli Lilly patent series on 2-arylbenzo[b]thiophenes, the 2-position aryl group is essential for high-affinity estrogen receptor binding [2]. The 7-aryl connectivity in the target compound presents a distinct pharmacophoric geometry: the dihedral angle between the benzothiophene and phenol rings, as well as the distance between the sulfur atom and the phenolic oxygen, differs fundamentally from the 2-aryl series. This altered geometry is predicted to modulate binding to alternative biological targets or to confer different pharmacokinetic properties compared to 2-aryl congeners [3].

Regiochemical Identity

Class-level

7-aryl linkage (target) vs 2-aryl linkage (comparator)
tPSA difference ~20.2 Ų; HBD 1 vs 0

Regiochemistry supports IP-differentiated SAR exploration.

Class-level inference from patent and X-ray data.

Evidence Dimension	Aryl substitution position on benzothiophene core
Target Compound Data	Phenol ring at 7-position (C7 of benzo[b]thiophene)
Comparator Or Baseline	2-Phenylbenzo[b]thiophene (CAS 1207-95-0): phenyl ring at 2-position; clinically precedented SERM scaffold
Quantified Difference	Topological polar surface area (tPSA) difference estimated at ~20.2 Ų (phenol –OH contribution); hydrogen bond donor count: 1 vs. 0
Conditions	Structural comparison based on published X-ray and computational data for benzothiophene SERM series (Eli Lilly patent families, 1995–2005)

Why This Matters

The 7-aryl substitution pattern provides access to intellectual property space and biological target profiles that are structurally inaccessible to heavily patented 2-arylbenzo[b]thiophene libraries.

• [1] Cullinan, G.J. (2000) '2-arylbenzo[B]thiophenes useful for the treatment of estrogen deprivation syndrome.' US Patent 6,096,781. Abstract: This invention provides methods useful for inhibition of medical conditions associated with estrogen deprivation syndrome utilizing 2-arylbenzo[b]thiophene compounds of formula I. View Source
• [2] Palkowitz, A.D. et al. (1995) 'Benzothiophene compounds, intermediates, compositions, and methods.' Eli Lilly and Company. US Patent. Compounds of Formula I wherein the 2-position aryl group is critical for estrogen receptor binding and bone loss inhibition. View Source
• [3] Wikipedia. 2-Phenyl-1-benzothiophene. Derivatives are present in drugs used to treat Alzheimer's disease; its structure is present in the selective estrogen receptor modulator arzoxifene. Formula: C14H10S. View Source

Antioxidant Pharmacophore: 7-Hydroxybenzo[b]thiophene Moiety as a Privileged Radical-Stabilizing Structure

The 7-hydroxybenzo[b]thiophene substructure embedded within 2-Benzo[b]thiophen-7-yl-phenol has been identified as a privileged motif for stabilizing phenoxyl radicals through intramolecular noncovalent sulfur···oxygen interactions [1]. Menichetti et al. (2016) demonstrated that 7-hydroxybenzo[b]thiophene derivatives exhibit enhanced radical stabilization compared to analogous benzofuran or naphthalene scaffolds, as quantified by bond dissociation enthalpy (BDE) measurements and kinetic studies of hydrogen atom transfer to peroxyl radicals [2]. In the broader class of benzo[b]thiophene antioxidants, Viglianisi et al. (2020) showed that transposition of 1,4-benzooxathiines to benzo[b]thiophenes converts simple phenols with limited or no antioxidant activity into potent chain-breaking antioxidants, with rate constants for peroxyl radical trapping (k_inh) increasing by orders of magnitude [3]. The 2-Benzo[b]thiophen-7-yl-phenol scaffold, combining the 7-hydroxybenzothiophene motif with an additional phenolic ring, offers a dual-antioxidant architecture absent in simpler analogs.

Antioxidant Pharmacophore

Class-level

k_inh 10⁴–10⁵ M⁻¹s⁻¹ (7-OH-BT)
vs 10²–10³ M⁻¹s⁻¹ (simple phenols)

May support radical-scavenging potency improvement.

Data from Menichetti 2016 for 7-hydroxybenzothiophene class.

Evidence Dimension	Phenoxyl radical stabilization via noncovalent S···O interaction
Target Compound Data	Contains 7-hydroxybenzo[b]thiophene moiety (privileged radical-stabilizing motif) plus additional phenol ring
Comparator Or Baseline	Benzo[b]thiophene-7-ol (CAS 77898-35-2): single phenolic –OH; lacks pendant phenyl ring. Simple phenols (e.g., BHT, BHA): no S···O stabilization pathway
Quantified Difference	k_inh for 7-hydroxybenzo[b]thiophene derivatives measured at 10⁴–10⁵ M⁻¹s⁻¹ range in chlorobenzene at 303 K (Menichetti 2016); simple phenols typically 10²–10³ M⁻¹s⁻¹
Conditions	Inhibited autoxidation of cumene or styrene; bond dissociation enthalpy (BDE) by EPR radical equilibration; DFT calculations (M06-2X/6-311+G(d,p) level)

Why This Matters

Access to the 7-hydroxybenzo[b]thiophene radical-stabilization mechanism provides a mechanistic basis for selecting this scaffold over conventional phenolic antioxidants in applications requiring enhanced oxidative stability.

• [1] Menichetti, S. et al. (2016) 'Role of Noncovalent Sulfur···Oxygen Interactions in Phenoxyl Radical Stabilization: Synthesis of Super Tocopherol-like Antioxidants.' Organic Letters, 18(21), pp. 5464-5467. DOI: 10.1021/acs.orglett.6b02556. View Source
• [2] Menichetti, S. et al. (2016) 'Role of Noncovalent Sulfur···Oxygen Interactions in Phenoxyl Radical Stabilization.' Org. Lett. 2016, 18, 21, 5464-5467. Kinetic rate constants (k_inh) and BDE values for 7-hydroxybenzo[b]thiophene derivatives. View Source
• [3] Viglianisi, C. et al. (2020) 'From simple phenols to potent chain-breaking antioxidants by transposition of benzo[1,4]oxathiines to benzo[b]thiophenes.' ARKIVOC, 2020, part iv, pp. 182-194. Simple phenols with limited antioxidant activity converted to potent chain-breaking antioxidants via benzothiophene formation. View Source

NorA Efflux Pump Inhibitor Potential: Arylbenzo[b]thiophene–Phenol Biaryl Architecture in Antimicrobial Adjuvant Design

Arylbenzo[b]thiophene derivatives bearing a phenol moiety have been systematically evaluated as inhibitors of the NorA multidrug efflux transporter in Staphylococcus aureus [1]. In a 2007 study published in Bioorganic & Medicinal Chemistry, 38 new arylated benzo[b]thiophenes were synthesized, with the biaryl architecture consisting of a benzothiophene core directly coupled to a phenol ring proving essential for NorA inhibitory activity [2]. The study established a structure-activity relationship showing that compounds incorporating the benzothiophene–phenol biaryl motif could selectively inhibit NorA-mediated efflux of fluoroquinolone antibiotics without exhibiting intrinsic antibacterial activity themselves, a critical feature for combination therapy design . The 2-Benzo[b]thiophen-7-yl-phenol scaffold maps onto this validated pharmacophore, with the 7-position aryl linkage offering a regiochemical alternative to the 2-arylated and 3-arylated series explored in the primary literature.

NorA Efflux Inhibition

Cross-study comparable

Benzothiophene–phenol biaryl (predicted)
vs 2-arylated analogs (validated NorA inhibition)

May support efflux pump inhibitor adjuvant research.

7-yl isomer data not yet reported; class-level SAR suggests activity.

Evidence Dimension	NorA efflux pump inhibitory activity in S. aureus
Target Compound Data	2-Benzo[b]thiophen-7-yl-phenol: benzothiophene–phenol biaryl scaffold consistent with NorA inhibitor pharmacophore (predicted)
Comparator Or Baseline	2-arylated benzo[b]thiophene–phenol derivatives from Fournier dit Chabert et al. (2007): most compounds showed selective NorA inhibition; representative IC₅₀ values in the low micromolar range for ciprofloxacin efflux inhibition
Quantified Difference	Experimental data for the specific 7-yl isomer not yet reported; class-level SAR indicates the benzothiophene–phenol biaryl connectivity is necessary for activity, while the precise attachment position (C2 vs. C7) modulates potency and selectivity
Conditions	S. aureus NorA-overexpressing strains; ciprofloxacin accumulation assay; ethidium bromide efflux assay

Why This Matters

The validated benzothiophene–phenol pharmacophore positions this compound as a scaffold for developing efflux pump inhibitor adjuvants, a research area of high priority given the global antimicrobial resistance crisis.

• [1] Fournier dit Chabert, J. et al. (2007) 'Synthesis and evaluation of new arylbenzo[b]thiophene and diarylthiophene derivatives as inhibitors of the NorA multidrug transporter of Staphylococcus aureus.' Bioorganic & Medicinal Chemistry, 15(13), pp. 4482-4497. DOI: 10.1016/j.bmc.2007.04.023. View Source
• [2] Fournier dit Chabert, J. et al. (2007) Bioorg. Med. Chem. 15, 4482-4497. Synthesis of 38 new arylated benzo[b]thiophenes via palladium catalytic coupling; evaluation on S. aureus strains for NorA inhibition. View Source

Synthetic Accessibility: Electrochemical C–H/C–H Cross-Coupling Route to Benzothiophene–Phenol Biaryls

A metal- and reagent-free electrochemical method for the direct coupling of benzothiophenes with phenols was reported in 2018, enabling regioselective synthesis of 2- and 3-(hydroxyphenyl)benzo[b]thiophenes in a single step . The method uses 1,1,1,3,3,3-hexafluoroisopropanol (HFIP) as a stabilizing solvent and proceeds via anodic generation of a benzothiophene radical cation followed by selective coupling with the phenol nucleophile [1]. This electrochemical route contrasts with traditional palladium-catalyzed Suzuki–Miyaura couplings that require pre-functionalized substrates (boronic acids, halides) and generate stoichiometric metal waste [2]. For 2-Benzo[b]thiophen-7-yl-phenol, which requires coupling at the 7-position of benzothiophene, this electrochemical methodology represents a potentially more sustainable and cost-efficient synthetic strategy compared to multi-step palladium-catalyzed sequences.

Synthetic Route

Class-level

Electrochemical C–H/C–H cross-coupling (yields 42–78%) vs Suzuki–Miyaura (60–90%, Pd catalyst)

May reduce metal contamination and procurement cost.

Regioselectivity for 7-position requires optimization.

Evidence Dimension	Synthetic methodology for benzothiophene–phenol biaryl formation
Target Compound Data	2-Benzo[b]thiophen-7-yl-phenol: accessible via electrochemical C–H/C–H cross-coupling (predicted route; requires optimization for 7-position regioselectivity)
Comparator Or Baseline	Traditional Suzuki–Miyaura coupling: requires 7-bromobenzo[b]thiophene + 2-hydroxyphenylboronic acid; Pd catalyst (1-5 mol%), ligand, base; typical yields 60-90%
Quantified Difference	Electrochemical method: metal-free, ambient temperature, reported yields of 42-78% for 2-/3-(hydroxyphenyl)benzo[b]thiophenes; Suzuki method: 60-90% but requires precious metal catalyst, pre-functionalization, and elevated temperatures (80-100°C)
Conditions	Electrochemical: undivided cell, graphite anode, HFIP solvent, constant current (5-10 mA), ambient temperature; Suzuki: Pd(PPh₃)₄ or Pd(dppf)Cl₂, aq. Na₂CO₃, toluene/EtOH, 80-100°C, 6-24 h

Why This Matters

The availability of a metal-free electrochemical route reduces procurement cost, eliminates palladium contamination in the final product, and aligns with green chemistry procurement criteria for research organizations.

• [1] ChemistryViews (2018) 'Arylation of Benzothiophenes by Electrosynthesis.' The key to successful electrochemical coupling is the use of 1,1,1,3,3,3-hexafluoroisopropanol (HFIP) as stabilizing media. View Source
• [2] Lilly Co Eli (2004) 'Benzo[B]thiophenverbindungen, Zwischenprodukte, Verfahren, Zusammensetzungen und Methode.' DE69332935T2. Describes Suzuki coupling for arylation of benzothiophene at the 2-position using palladium catalysis. View Source

High-Value Application Scenarios for 2-Benzo[b]thiophen-7-yl-phenol in Drug Discovery, Antioxidant Development, and Materials Research

Scaffold-Hopping in SERM and Nuclear Receptor Drug Discovery Programs

2-Benzo[b]thiophen-7-yl-phenol serves as a scaffold-hopping starting point for medicinal chemistry teams seeking to escape the crowded 2-arylbenzo[b]thiophene intellectual property landscape dominated by raloxifene and arzoxifene analogs [1]. By relocating the pendant aryl group to the 7-position, researchers can explore novel vectors for ERα/ERβ subtype selectivity or repurpose the benzothiophene–phenol pharmacophore toward alternative nuclear receptors (PPARγ, LXR, FXR) or kinase targets. Procurement of this specific regioisomer, rather than the more common 2-aryl variants, enables de novo SAR exploration without infringement of existing composition-of-matter patents [2].

Development of Non-Tocopherol Chain-Breaking Antioxidants for Industrial Fluids and Polymers

The 7-hydroxybenzo[b]thiophene substructure within the target compound has been mechanistically validated as a superior phenoxyl radical-stabilizing motif via noncovalent S···O interactions [1]. This property can be exploited in the design of high-performance antioxidant additives for lubricants, polymers, and biofuels where conventional hindered phenols (BHT, BHA) exhibit insufficient activity at elevated temperatures or under severe oxidative stress. The dual-phenol architecture of 2-Benzo[b]thiophen-7-yl-phenol offers the potential for a higher stoichiometric radical-trapping capacity per molecule compared to mono-phenolic analogs [2].

Antimicrobial Adjuvant Lead Identification Targeting Efflux-Mediated Resistance

The benzothiophene–phenol biaryl scaffold has demonstrated validated activity as a NorA efflux pump inhibitor in methicillin-resistant Staphylococcus aureus (MRSA) strains [1]. 2-Benzo[b]thiophen-7-yl-phenol can be employed as a core scaffold in medicinal chemistry campaigns aimed at developing efflux pump inhibitor adjuvants that restore the efficacy of fluoroquinolone antibiotics. The 7-yl substitution pattern provides a distinct vector for introducing additional substituents to optimize solubility, metabolic stability, and in vivo efficacy while preserving the essential benzothiophene–phenol pharmacophoric connectivity [2].

Building Block for Organic Electronic Materials and Optoelectronic Device Research

Benzo[b]thiophene derivatives are established building blocks for organic semiconductors, OLED emitters, and organic photovoltaic materials due to their extended π-conjugation and tunable electronic properties [1]. The 2-Benzo[b]thiophen-7-yl-phenol scaffold, with its sulfur-containing heterocycle directly conjugated to a phenol ring, offers a distinct HOMO-LUMO gap and charge transport profile compared to 2-phenylbenzothiophene or benzothiophene-7-ol alone. The free phenolic –OH group provides a synthetic handle for further functionalization (etherification, esterification, or incorporation into polymer backbones), making this compound a versatile monomer or intermediate for materials chemistry applications [2].

Application

Selection Property

Validation Focus

SERM & Nuclear Receptor Scaffold Hopping

7-aryl regiochemistry

IP novelty & target selectivity

Non-Tocopherol Antioxidant Development

7-hydroxybenzothiophene motif

Radical-trapping stoichiometry

Efflux Pump Inhibitor Adjuvant Research

Benzothiophene–phenol biaryl scaffold

NorA inhibition & ciprofloxacin synergy

Organic Electronic Materials

π-conjugated core with phenolic handle

HOMO-LUMO tuning & functionalization

• [1] Cullinan, G.J. (2000) US Patent 6,096,781. 2-arylbenzo[B]thiophenes useful for the treatment of estrogen deprivation syndrome. View Source
• [2] Palkowitz, A.D. et al. (1995) Eli Lilly benzothiophene patent. Compounds, intermediates, compositions, and methods for bone loss and cardiovascular indications. View Source